Cas no 16597-57-2 (Androst-5-en-17-one,3,16-bis(acetyloxy)-, (3b,16b)-)

• Product Name: Androst-5-en-17-one,3,16-bis(acetyloxy)-, (3b,16b)-
• CAS No: 16597-57-2
• MF: C₂₃H₃₂O₅
• MW: 388.497187614441
• CID: 121755
• PubChem ID: 14778900
• Update Time: 2025-04-18

Androst-5-en-17-one,3,16-bis(acetyloxy)-, (3b,16b)- Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-17-one,3,16-bis(acetyloxy)-, (3b,16b)-
• [(3S,8R,9S,10R,13S,14S,16S)-16-acetyloxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate
• Androst-5-en-17-one, 3,16-bis(acetyloxy)-, (3beta,16beta)-
• 3β,16β-Bis(acetyloxy)androst-5-en-17-one
• RWUHRLQWZKUBTF-HVWUICSASA-N
• 16597-57-2
• (3beta,16beta)-17-Oxoandrost-5-ene-3,16-diyl diacetate
• [(3S,8R,9S,10R,13S,14S,16S)-16-acetoxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate
• DTXSID10563934
• 16-(Acetyloxy)-17-oxoandrost-5-en-3-yl acetate #
• Androst-5-en-17-one, 3,16-bis(acetyloxy)-, (3.beta.,16.beta.)-

• Inchi： 1S/C23H32O5/c1-13(24)27-16-7-9-22(3)15(11-16)5-6-17-18(22)8-10-23(4)19(17)12-20(21(23)26)28-14(2)25/h5,16-20H,6-12H2,1-4H3/t16-,17+,18-,19-,20-,22-,23-/m0/s1
• InChI Key： RWUHRLQWZKUBTF-HVWUICSASA-N
• SMILES： O(C(C)=O)[C@@H]1C([C@@]2(C)CC[C@@H]3[C@@]4(C)CC[C@@H](CC4=CC[C@H]3[C@@H]2C1)OC(C)=O)=O

Computed Properties

• Exact Mass: 388.22506
• Monoisotopic Mass: 388.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters